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Compound of Interest

Compound Name: (S,5)-CPI-1612

Cat. No.: B15585798

Technical Support Center: (S,S)-CPI-1612

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the solubility and stability of (S,S)-CPI-1612 in Dimethyl Sulfoxide
(DMSO). It includes frequently asked questions, troubleshooting guides, and detailed
experimental protocols to ensure reliable and reproducible results.

Frequently Asked Questions (FAQSs)
Q1: What is the expected solubility of (S,S)-CPI-1612 in DMSO?
Al: The solubility of (S,S)-CPI-1612 in DMSO can vary between suppliers but is generally high.

It is crucial to use fresh, anhydrous DMSO as the solvent is hygroscopic, and absorbed
moisture can significantly reduce the compound's solubility.[1][2]

Q2: What are the recommended storage conditions for (S,S)-CPI-1612 stock solutions in
DMSO?

A2: To ensure stability, stock solutions should be aliquoted to avoid repeated freeze-thaw
cycles.[1] Recommended storage temperatures and durations are outlined in the data table
below.

Q3: What is the mechanism of action for (S,S)-CPI-16127
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A3: (S,S)-CPI-1612 is a highly potent and orally active inhibitor of the histone acetyltransferase
(HAT) domains of EP300 and its homolog CBP.[1][2][3] By inhibiting these enzymes, CPI-1612
prevents the acetylation of histone residues (such as H3K18Ac and H3K27Ac) and other non-

histone proteins, which plays a critical role in regulating gene transcription.[3][4] This inhibition

of EP300/CBP activity is linked to its anticancer effects.[2][5]

Quantitative Data Summary

The following tables summarize key quantitative data for (S,S)-CPI-1612 regarding its solubility
and stability in DMSO.

Table 1: Solubility of (S,S)-CPI-1612 in DMSO

. Reported Solubility Reported Solubility
Supplier Notes
(mg/mL) (mM)

Use fresh DMSO;
Selleck Chemicals 90 mg/mL 199.76 mM moisture reduces
solubility.[1]

Ultrasonic assistance
needed; hygroscopic
DMSO impacts
solubility.[2][6]

MedchemExpress 230 mg/mL 510.51 mM

Molecular Weight of (S,S)-CPI-1612: 450.54 g/mol [1]

Table 2: Recommended Storage and Stability of (S,S)-CPI-1612 DMSO Stock Solutions

Storage Temperature Recommended Duration Source(s)
-20°C 1 month [11[2]
-80°C 6 months to 1 year [11[2]
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This section addresses common issues encountered when working with (S,S)-CPI-1612 in
DMSO.

Q4: My (S,S)-CPI-1612 is not fully dissolving in DMSO or is precipitating out of solution. What
should | do?

A4: This is a common issue that can often be resolved by following these steps:

e Verify DMSO Quality: Ensure you are using anhydrous, high-purity DMSO (299.9%).[7]
DMSO readily absorbs water from the atmosphere, which can drastically lower the solubility
of many compounds, including CPI-1612.[1][2] Use a fresh, unopened bottle or a properly
stored aliquot of anhydrous DMSO.

o Use Mechanical Assistance: Gentle warming in a water bath or sonication can help dissolve
the compound.[2][6]

o Check Concentration: Confirm that you are not attempting to prepare a solution that exceeds
the highest reported solubility limits (see Table 1).

o Consider Isomers: Note that the (R,R) isomer of CPI-1612 has a different solubility profile
(130 mg/mL in DMSO0).[8] Ensure you are working with the correct (S,S) stereoisomer.
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Troubleshooting Workflow for (S,S)-CPI-1612 Solubility

Compound Precipitation or
Incomplete Dissolution

Use fresh, anhydrous DMSO
from a sealed container.

es No

Apply gentle warming or sonication Re-evaluate required concentration.
to aid dissolution. Prepare a more dilute stock.

Confirm you are using the
(S,S) stereoisomer.

Problem Resolved
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Workflow for DMSO Stability Assessment

Preparation

Prepare 10 mM Stock
in Anhydrous DMSO

'

Aliquot into Vials
(1 per time point/condition)

Analysis

Analyze T=0 Sample
(Baseline)

'

Store Vials at Designated
Temperatures (RT, 4°C, -20°C)

'

Analyze Samples at
Time Points (Tx)

Data Inteipretation

Calculate % Compound Remaining
(Tx/TO) * 100

'

Plot % Remaining vs. Time
to Determine Degradation Profile
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Mechanism of Action of (S,S)-CPI-1612
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Reduced Acetylation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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